Cas no 1261775-21-6 (2-Amino-5-methoxybenzyl bromide)

• Product Name: 2-Amino-5-methoxybenzyl bromide
• CAS No: 1261775-21-6
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 4960646
• Update Time: 2025-10-29

2-Amino-5-methoxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-methoxybenzyl bromide
• 2-Amino-5-methoxybenzyl bromide

• Inchi： 1S/C8H10BrNO/c1-11-7-2-3-8(10)6(4-7)5-9/h2-4H,5,10H2,1H3
• InChI Key： OFENGUBWQQQTPV-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-5-methoxybenzyl bromide

Comprehensive Overview of 2-Amino-5-methoxybenzyl bromide (CAS No. 1261775-21-6)

2-Amino-5-methoxybenzyl bromide (CAS No. 1261775-21-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This brominated derivative, featuring an amino and methoxy functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine.

The compound’s molecular formula (C₈H₁₀BrNO) and molecular weight (216.08 g/mol) make it a versatile building block for heterocyclic chemistry. Researchers frequently employ it in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex scaffolds. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of lead compounds, a hot topic in AI-driven drug design workflows.

In the context of green chemistry, 2-Amino-5-methoxybenzyl bromide has garnered attention for its potential in sustainable synthesis. Innovations like flow chemistry and catalytic bromination techniques have reduced waste generation during its production. This aligns with the growing demand for eco-friendly reagents, as evidenced by rising searches for "green alternatives in organic synthesis" across scientific databases.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry. Its storage conditions (recommended at 2-8°C under inert atmosphere) and handling precautions are frequently queried in laboratory forums. Notably, the methoxy group enhances stability, making it preferable over analogous non-substituted benzyl bromides in long-term studies.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor development, addressing the pharmaceutical industry’s focus on undruggable targets. Patent analyses reveal a 30% increase in filings referencing 1261775-21-6 since 2020, particularly in oncology and CNS disease research.

For suppliers and researchers, understanding its solubility profile (soluble in DMSO, DMF; sparingly in water) is crucial for reaction planning. The compound’s reactivity with nucleophiles like amines or thiols makes it valuable for bioconjugation strategies—a technique gaining traction in antibody-drug conjugate (ADC) development.

Quality control specifications often include purity thresholds (>98% by HPLC) and residual solvent limits, reflecting stringent industry standards. Recent advancements in continuous manufacturing have improved batch-to-batch consistency, addressing a key concern in scale-up processes.

In summary, 2-Amino-5-methoxybenzyl bromide exemplifies the intersection of medicinal chemistry and process innovation. Its multifaceted utility ensures continued relevance in cutting-edge research, from small-molecule therapeutics to material science applications like organic semiconductors.